PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)
Overview
Description
PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) is used as an internal standard for the quantification of PtdIns-(1-arachidonoyl, 2-arachidonoyl) by stable isotope dilution MS. The accuracy of the sample weight in this vial is between 5% over and 2% under the amount shown on the vial. If better precision is required, the deuterated standard should be quantitated against a more precisely weighed unlabeled standard by constructing a standard curve of peak intensity ratios (deuterated versus unlabeled).The phosphatidylinositols (PtdIns) represent a small percentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (sodium salt) is a synthetic analog of natural PtdIns featuring deuterated C20:4 fatty acids at the sn-2 position. This synthetic standard compound contains the same inositol and diacyl glycerol (DAG) stereochemistry as that of the natural compound.
Scientific Research Applications
Accumulation and Metabolism in Different Organisms
- Phosphatidylinositol (PtdIns) in mammals and marine fish like yellowtail (Seriola quinqueradiata) is primarily composed of 1-stearoyl-2-arachidonoyl species. In yellowtail, arachidonic acid is incorporated into PtdIns more effectively compared to other fatty acids, highlighting its physiological significance not only in mammals but also in fish species (Tanaka et al., 2003).
Molecular Specificity in Mammalian Cells
- In mammalian cells, PtdIns is enriched in sn-1-stearoyl 2-arachidonoyl species, the precursor of phosphatidylinositol 4,5-bisphosphate. The molecular species of PtdIns synthesized by mouse tissues in vivo were analyzed, suggesting selective transport between membranes and/or hydrolysis as regulatory mechanisms for PtdIns compositions (Postle et al., 2004).
Impact of Ethanol on PtdIns in Pancreas
- In rats fed an ethanol-containing diet, the content of arachidonoyl species of phosphatidylinositol phosphates in the pancreas decreased, indicating changes in PtdIns due to ethanol consumption (Cronholm et al., 1992).
Influence on Human Neuroblastoma Cells
- In human neuroblastoma cells, arachidonic acid enhanced the incorporation of stearic acid into PtdIns, suggesting a mechanism for achieving the 1-stearoyl-2-arachidonoyl configuration in PtdIns (Pacini et al., 2004).
Synthesis of Naturally Occurring PtdIns and Diastereoisomers
- The chemical synthesis of naturally occurring phosphatidylinositol 3,4,5-trisphosphate [PtdIns(3,4,5)P3], with stearic and arachidonic acid, and its diastereoisomers was described, contributing to the understanding of PtdIns structure and function (Gaffney & Reese, 2001).
properties
Molecular Formula |
C49H70D8O13P · NH4 |
|---|---|
Molecular Weight |
932.2 |
InChI |
InChI=1S/C49H79O13P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(50)59-39-41(40-60-63(57,58)62-49-47(55)45(53)44(52)46(54)48(49)56)61-43(51)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h11-14,17-20,23-26,29-32,41,44-49,52-56H, |
InChI Key |
QDEKHAQSZLEXCD-NOQPQGTPSA-N |
SMILES |
O[C@@H]1[C@@H](O)[C@@H](O)[C@@H](OP([O-])(OC[C@H](OC(CCC/C([2H])=C([2H])C/C([2H])=C([2H])C/C([2H])=C([2H])C/C([2H])=C([2H])CCCCC)=O)COC(CCC/C=CC/C=CC/C=CC/C=CCCCCC)=O)=O)[C@H](O)[C@H]1O.[NH4+] |
synonyms |
1-(1-(5Z,8Z,11Z,14Z)-eicosatetraenoyl-2R-(5Z,8Z,11Z,14Z)-eicosatetraenoyl-5,6,8,9,11,12,14,15-d8-phosphatidyl)inositol, monoammonium salt |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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